Cas no 13238-38-5 (3-(2-phenylethynyl)pyridine)

3-(2-phenylethynyl)pyridine structure

3-(2-phenylethynyl)pyridine structure

Product Name:3-(2-phenylethynyl)pyridine

CAS No:13238-38-5

Molecular Formula:C₁₃H₉N

Molecular Weight:179.21726

MDL:MFCD09029837

CID:119406

PubChem ID:10943045

3-(2-phenylethynyl)pyridine Properties

Names and Identifiers

- Pyridine,3-(2-phenylethynyl)-
- 3-(2-phenylethynyl)pyridine
- 3-PHENYLETHYNYL-PYRIDINE
- (3-phenylethynyl)pyridine
- 1-phenyl-2-(3-pyridyl)acetylene
- 3-(2'-phenylethynyl)pyridine
- 3-(phenylacetylene)pyridine
- 3-pyridine phenyl acetylene
- AC-17799
- AG-D-65815
- CTK4B7887
- SureCN401836
- 3-Pyridylphenylazetylen
- 3-(phenylethynyl)pyridine
- AKOS006290578
- Pyridine, 3-(2-phenylethynyl)-
- Z1198182901
- DTXSID10449188
- SCHEMBL401836
- 13238-38-5
- CS-0245918
- 3-Phenylethynylpyridine
- PD121238
- EN300-313477
- F2167-5299
- ZLYFXWKSLUXFMU-UHFFFAOYSA-N
- TS-09112
- +Expand
- MDL： MFCD09029837
- InChIKey： ZLYFXWKSLUXFMU-UHFFFAOYSA-N
- Inchi： InChI=1S/C13H9N/c1-2-5-12(6-3-1)8-9-13-7-4-10-14-11-13/h1-7,10-11H
- SMILES： C1(C#CC2=CC=CN=C2)C=CC=CC=1

Computed Properties

Exact Mass: 179.07357
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 179.073499291g/mol
Heavy Atom Count: 14
Complexity: 226
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.9
Topological Polar Surface Area: 12.9Å²

Experimental Properties

PSA: 12.89

3-(2-phenylethynyl)pyridine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P00112Z-50mg	Pyridine, 3-(2-phenylethynyl)-	13238-38-5	95%	50mg	$310.00
A2B Chem LLC	AA47259-50mg	3-Phenylethynyl-pyridine	13238-38-5	95%	50mg	$254.00	2024-04-20
Aaron	AR0011BB-50mg	Pyridine, 3-(2-phenylethynyl)-	13238-38-5	95%	50mg	$311.00
Chemenu	CM411729-5g	Pyridine, 3-(2-phenylethynyl)-	13238-38-5	95%+	5g	$728
Enamine	EN300-313477-0.05g	3-(2-phenylethynyl)pyridine	13238-38-5	95%	0.05g	$208.0	2023-11-13
Life Chemicals	F2167-5299-0.25g	3-(2-phenylethynyl)pyridine	13238-38-5	95%+	0.25g	$619.0	2023-11-21
TRC	P400020-10mg	3-(Phenylethynyl)pyridine	13238-38-5		10mg	$ 58.00	2023-09-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1316588-50mg	3-(pHenylethynyl)pyridine	13238-38-5	97%	50mg	￥4492.00	2024-08-09

3-(2-phenylethynyl)pyridine Related Literature

1. Copper(ii)-catalyzed tandem cyclization for the synthesis of benzo[d][1,3]thiazin-2-yl phosphonates involving C–P and C–S bond formation

Yang Liu,Shijie Yao,Chaoli Wang,Yahui Zhang,Wenyan Hao RSC Adv. 2020 10 32211
2. Synthesis of functionalized unsymmetrical 1,3-butadiene-3-yne derivatives from β-halo styrene derivatives and their application in the synthesis of trisubstituted pyridines

Vijayalakshmi Bandi,Veerababurao Kavala,Che-Hao Hsu,Ashok Konala,Bharath Kumar Villuri,Trimurtulu Kotipalli,Chun-Wei Kuo,Ching-Fa Yao RSC Adv. 2017 7 46704
3. I2-mediated Csp2–P bond formation via tandem cyclization of o-alkynylphenyl isothiocyanates with organophosphorus esters

Yang Liu,Wenjin Wu,Xiaoyan Sang,Yu Xia,Guojian Fang,Wenyan Hao RSC Adv. 2022 12 18072
4. Pd(NHC)PEPPSI-diazonium salts: an efficient blend for the decarboxylative Sonogashira cross coupling reaction

Jeevan Manohar Bhojane,Vilas Gangadhar Jadhav,Jayashree Milind Nagarkar New J. Chem. 2017 41 6775
5. Isocyanide-based multicomponent reactions in the synthesis of heterocycles

Samahe Sadjadi,Majid M. Heravi,Niousha Nazari RSC Adv. 2016 6 53203
6. Stereo- and regioselective gold(i)-catalyzed hydroamination of 2-(arylethynyl)pyridines with anilines

Sandro Cacchi,Giancarlo Fabrizi,Andrea Fochetti,Francesca Ghirga,Antonella Goggiamani,Antonia Iazzetti Org. Biomol. Chem. 2019 17 527
7. The copper(i)-catalyzed tandem reaction of o-alkynylphenyl isothiocyanates with isocyanides: a rapid synthesis of 5H-benzo[d]imidazo[5,1-b][1,3]thiazines

Wenyan Hao,Jiangbo Zeng,Mingzhong Cai Chem. Commun. 2014 50 11686
8. Synthesis and biological evaluation of 5-chalcogenyl-benzo[h]quinolines via photocyclization of arylethynylpyridine derivatives

Thiago J. Peglow,Carolina C. Martins,Ketlyn P. da Motta,Cristiane Luchese,Ethel A. Wilhelm,Rafael Stieler,Paulo H. Schneider New J. Chem. 2022 46 23030
9. Electro-organic synthesis: an environmentally benign alternative for heterocycle synthesis

Suman Devi,Jyoti,Kiran,Deepak Wadhwa,Jayant Sindhu Org. Biomol. Chem. 2022 20 5163
10. Facile synthesis of heavily-substituted alkynylpyridines via a Sonogashira approach

Yilmaz Kelgokmen,Metin Zora RSC Adv. 2016 6 4608

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